Cas no 664991-70-2 (1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)-)

1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)- structure
664991-70-2 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)-
CAS No:664991-70-2
MF:C12H9IN4
MW:336.131133794785
CID:834993
PubChem ID:69718688
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)-
    • 2-Iodo-5-methyl-3-(5-pyrimidinyl)-1H-pyrrolo[2,3-b]pyridine
    • 2-Iodo-5-methyl-3-pyrimidin-5-yl-1H-pyrrolo[2,3-b]pyridine
    • SCHEMBL6244756
    • 1H-Pyrrolo[2,3-b]pyridine,2-iodo-5-methyl-3-(5-pyrimidinyl)-
    • RTNMCISSSGNRLQ-UHFFFAOYSA-N
    • 664991-70-2
    • Inchi: 1S/C12H9IN4/c1-7-2-9-10(8-4-14-6-15-5-8)11(13)17-12(9)16-3-7/h2-6H,1H3,(H,16,17)
    • InChI Key: RTNMCISSSGNRLQ-UHFFFAOYSA-N
    • SMILES: IC1=C(C2=CN=CN=C2)C2=CC(C)=CN=C2N1

Computed Properties

  • Exact Mass: 335.98719g/mol
  • Monoisotopic Mass: 335.98719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.5Ų
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